molecular formula C28H28ClN3O5 B2619853 4-((1-(2-chlorobenzyl)-6,7-dimethoxy-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-isopropylbenzamide CAS No. 1185164-70-8

4-((1-(2-chlorobenzyl)-6,7-dimethoxy-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-isopropylbenzamide

Cat. No. B2619853
CAS RN: 1185164-70-8
M. Wt: 522
InChI Key: IDVRAFQUEUKRMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((1-(2-chlorobenzyl)-6,7-dimethoxy-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-isopropylbenzamide is a useful research compound. Its molecular formula is C28H28ClN3O5 and its molecular weight is 522. The purity is usually 95%.
BenchChem offers high-quality 4-((1-(2-chlorobenzyl)-6,7-dimethoxy-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-isopropylbenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((1-(2-chlorobenzyl)-6,7-dimethoxy-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-isopropylbenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the condensation of 2-chlorobenzaldehyde with 2,4-dimethoxy-6-nitrophenylacetic acid to form 2-chloro-N-(2,4-dimethoxy-6-nitrophenyl)acetamide. This intermediate is then reduced to 2-chloro-N-(2,4-dimethoxy-6-aminophenyl)acetamide, which is then reacted with isopropylamine to form N-isopropyl-2-chloro-N-(2,4-dimethoxy-6-aminophenyl)acetamide. The final step involves the condensation of this intermediate with 3-(N-isopropyl-N-(4-(2-chlorobenzyl)piperazin-1-yl)carbonyl)benzaldehyde to form the target compound.", "Starting Materials": [ "2-chlorobenzaldehyde", "2,4-dimethoxy-6-nitrophenylacetic acid", "sodium borohydride", "isopropylamine", "3-(N-isopropyl-N-(4-(2-chlorobenzyl)piperazin-1-yl)carbonyl)benzaldehyde" ], "Reaction": [ "Condensation of 2-chlorobenzaldehyde with 2,4-dimethoxy-6-nitrophenylacetic acid in the presence of a coupling agent such as EDCI or DCC to form 2-chloro-N-(2,4-dimethoxy-6-nitrophenyl)acetamide", "Reduction of 2-chloro-N-(2,4-dimethoxy-6-nitrophenyl)acetamide using sodium borohydride to form 2-chloro-N-(2,4-dimethoxy-6-aminophenyl)acetamide", "Reaction of 2-chloro-N-(2,4-dimethoxy-6-aminophenyl)acetamide with isopropylamine to form N-isopropyl-2-chloro-N-(2,4-dimethoxy-6-aminophenyl)acetamide", "Condensation of N-isopropyl-2-chloro-N-(2,4-dimethoxy-6-aminophenyl)acetamide with 3-(N-isopropyl-N-(4-(2-chlorobenzyl)piperazin-1-yl)carbonyl)benzaldehyde in the presence of a coupling agent such as EDCI or DCC to form the target compound" ] }

CAS RN

1185164-70-8

Product Name

4-((1-(2-chlorobenzyl)-6,7-dimethoxy-2,4-dioxo-1,2-dihydroquinazolin-3(4H)-yl)methyl)-N-isopropylbenzamide

Molecular Formula

C28H28ClN3O5

Molecular Weight

522

IUPAC Name

4-[[1-[(2-chlorophenyl)methyl]-6,7-dimethoxy-2,4-dioxoquinazolin-3-yl]methyl]-N-propan-2-ylbenzamide

InChI

InChI=1S/C28H28ClN3O5/c1-17(2)30-26(33)19-11-9-18(10-12-19)15-32-27(34)21-13-24(36-3)25(37-4)14-23(21)31(28(32)35)16-20-7-5-6-8-22(20)29/h5-14,17H,15-16H2,1-4H3,(H,30,33)

InChI Key

IDVRAFQUEUKRMM-UHFFFAOYSA-N

SMILES

CC(C)NC(=O)C1=CC=C(C=C1)CN2C(=O)C3=CC(=C(C=C3N(C2=O)CC4=CC=CC=C4Cl)OC)OC

solubility

not available

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.